4,4'-oxybis[N'-(3-methylbutanoyl)benzohydrazide]

• IUPAC Name: N'-(3-methylbutanoyl)-4-[4-[(3-methylbutanoylamino)carbamoyl]phenoxy]benzohydrazide
• InChI: InChI=1S/C24H30N4O5/c1-15(2)13-21(29)25-27-23(31)17-5-9-19(10-6-17)33-20-11-7-18(8-12-20)24(32)28-26-22(30)14-16(3)4/h5-12,15-16H,13-14H2,1-4H3,(H,25,29)(H,26,30)(H,27,31)(H,28,32)
• InChI Key: XJWOADQGBCTJCX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NNC(=O)C1=CC=C(C=C1)OC2=CC=C(C=C2)C(=O)NNC(=O)CC(C)C
• Molecular Formula: C24H30N4O5
• Molecular Weight: 454.5 g/mol

Description

4,4'-oxybis[N'-(3-methylbutanoyl)benzohydrazide], also known as OMB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4,4'-oxybis[N'-(3-methylbutanoyl)benzohydrazide] is not fully understood. However, it has been suggested that 4,4'-oxybis[N'-(3-methylbutanoyl)benzohydrazide] may inhibit the activity of enzymes involved in DNA synthesis, which may contribute to its antitumor and antiviral properties. 4,4'-oxybis[N'-(3-methylbutanoyl)benzohydrazide] has also been found to have antioxidant properties, which may contribute to its potential applications in materials science.
Biochemical and Physiological Effects:
Studies have shown that 4,4'-oxybis[N'-(3-methylbutanoyl)benzohydrazide] has low toxicity and does not cause significant changes in biochemical and physiological parameters in animal models. However, further studies are needed to fully understand the potential effects of 4,4'-oxybis[N'-(3-methylbutanoyl)benzohydrazide] on human health.

Advantages and Limitations for Lab Experiments

One advantage of using 4,4'-oxybis[N'-(3-methylbutanoyl)benzohydrazide] in lab experiments is its high purity, which allows for accurate and reproducible results. However, one limitation is that 4,4'-oxybis[N'-(3-methylbutanoyl)benzohydrazide] is relatively expensive compared to other compounds that may have similar properties.

Future Directions

There are several future directions for research on 4,4'-oxybis[N'-(3-methylbutanoyl)benzohydrazide]. One direction is to investigate its potential applications in the field of medicine, particularly in the development of new antitumor and antiviral drugs. Another direction is to explore its potential applications in the field of materials science, particularly in the synthesis of new nanomaterials. Additionally, further studies are needed to fully understand the mechanism of action and potential effects of 4,4'-oxybis[N'-(3-methylbutanoyl)benzohydrazide] on human health.

Scientific Research Applications

4,4'-oxybis[N'-(3-methylbutanoyl)benzohydrazide] has been found to have potential applications in various fields of scientific research. In the field of chemistry, 4,4'-oxybis[N'-(3-methylbutanoyl)benzohydrazide] has been used as a ligand for metal ions and as a cross-linking agent for polymers. In the field of biology, 4,4'-oxybis[N'-(3-methylbutanoyl)benzohydrazide] has been studied for its antitumor and antiviral properties. In the field of materials science, 4,4'-oxybis[N'-(3-methylbutanoyl)benzohydrazide] has been used as a precursor for the synthesis of nanomaterials.